Aporheine
Aporheine
Brand Name:
Vulcanchem
CAS No.:
2030-53-7
VCID:
VC0129748
InChI:
InChI=1S/C18H17NO2/c1-19-7-6-12-9-15-18(21-10-20-15)17-13-5-3-2-4-11(13)8-14(19)16(12)17/h2-5,9,14H,6-8,10H2,1H3/t14-/m0/s1
SMILES:
CN1CCC2=CC3=C(C4=C2C1CC5=CC=CC=C54)OCO3
Molecular Formula:
C18H17NO2
Molecular Weight:
279.3 g/mol
Aporheine
CAS No.: 2030-53-7
Reference Standards
VCID: VC0129748
Molecular Formula: C18H17NO2
Molecular Weight: 279.3 g/mol
| CAS No. | 2030-53-7 |
|---|---|
| Product Name | Aporheine |
| Molecular Formula | C18H17NO2 |
| Molecular Weight | 279.3 g/mol |
| IUPAC Name | (12S)-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14,16,18-hexaene |
| Standard InChI | InChI=1S/C18H17NO2/c1-19-7-6-12-9-15-18(21-10-20-15)17-13-5-3-2-4-11(13)8-14(19)16(12)17/h2-5,9,14H,6-8,10H2,1H3/t14-/m0/s1 |
| Standard InChIKey | JCTYWRARKVGOBK-AWEZNQCLSA-N |
| Isomeric SMILES | CN1CCC2=CC3=C(C4=C2[C@@H]1CC5=CC=CC=C54)OCO3 |
| SMILES | CN1CCC2=CC3=C(C4=C2C1CC5=CC=CC=C54)OCO3 |
| Canonical SMILES | CN1CCC2=CC3=C(C4=C2C1CC5=CC=CC=C54)OCO3 |
| Appearance | Powder |
| Synonyms | aporeine roemerine roemerine hydrochloride, (R)-isomer roemerine, (S)-isome |
| PubChem Compound | 800239 |
| Last Modified | Nov 11 2021 |
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